Cas no 2227877-63-4 (rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2227877-63-4
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6412201
• PubChem ID: 165673927
• Update Time: 2025-07-25

rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid
• EN300-1781762
• 2227877-63-4
• rac-(1R,2R)-2-[2-(4-fluorophenyl)ethyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13FO2/c13-10-5-2-8(3-6-10)1-4-9-7-11(9)12(14)15/h2-3,5-6,9,11H,1,4,7H2,(H,14,15)/t9-,11-/m1/s1
• InChI Key： YVKDPNBJXGSMJK-MWLCHTKSSA-N
• SMILES： FC1C=CC(=CC=1)CC[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic Acid (CAS No. 2227877-63-4)

Rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2227877-63-4, belongs to a class of molecules characterized by their cyclopropane ring structure, which is known for its remarkable biological activity and potential therapeutic applications.

The molecular structure of Rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a 4-fluorophenyl group and an ethyl side chain. This specific arrangement of functional groups makes the compound a versatile scaffold for drug discovery and development. The presence of the fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in the design of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on the development of new therapeutic agents derived from cyclopropane-containing compounds. These molecules have shown promise in various pharmacological applications, including anti-inflammatory, analgesic, and anticancer therapies. The cyclopropane ring itself is known to exhibit unique conformational rigidity, which can influence the binding affinity and selectivity of the compound towards biological targets.

One of the most compelling aspects of Rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid is its potential as a lead compound in medicinal chemistry. The combination of the cyclopropane moiety with the fluorinated aromatic ring provides a rich chemical space for structural modifications and derivatization. This flexibility allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for further development.

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, modifications to the side chain or the fluorophenyl group have been shown to enhance binding affinity to specific targets, such as enzymes implicated in inflammation or cancer progression. These findings underscore the importance of Rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid as a starting point for designing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic methodologies ensures that the desired stereoisomer, Rac-(1R,2R), is obtained with high enantiomeric purity. This is crucial because enantiomeric excess can significantly impact the biological activity and safety profile of pharmaceutical compounds.

In addition to its pharmacological potential, Rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid has also been explored as a tool compound in chemical biology research. Its well-defined structure and unique properties make it an excellent candidate for studying enzyme mechanisms and interactions. By using this compound as a probe, researchers can gain insights into how different biological systems function at the molecular level.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for unlocking its full potential. As our understanding of disease mechanisms continues to evolve, compounds like Rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid will play a pivotal role in shaping new treatment strategies.

In conclusion, Rac-(1R,2R)-2-2-(4-fluorophenyl)ethylcyclopropane-1-carboxylic acid is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic research. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts. As research progresses, this compound is expected to contribute to the development of novel therapeutic agents that address unmet medical needs.